Cas no 2169535-01-5 (3-butyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-butyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2169535-01-5
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 6473184
• PubChem ID: 165960288
• Update Time: 2025-05-20

3-butyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-butyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• 2169535-01-5
• 3-butyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• EN300-1582435

• Inchi： 1S/C8H11N5S/c1-2-3-4-13-7-6(11-12-13)8(14)10-5-9-7/h5H,2-4H2,1H3,(H,9,10,14)
• InChI Key： SKJVZSKUORUFKJ-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(CCCC)N=N2

Computed Properties

• Exact Mass: 209.07351655g/mol
• Monoisotopic Mass: 209.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-butyl-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

3-butyl-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol

3-butyl-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS No. 2169535-01-5) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidines, which are known for their versatile applications in drug design and functional materials. The structure of this compound features a fused triazole and pyrimidine ring system with a thiol (-SH) group at the 7-position and a butyl substituent at the 3-position. These structural features contribute to its intriguing chemical properties and potential biological activities.

The synthesis of 3-butyl-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol involves a combination of multi-component reactions and strategic functional group manipulations. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex heterocycles. For instance, researchers have employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to assemble the triazolopyrimidine core. The introduction of the thiol group at the 7-position has been achieved through thiolation reactions using appropriate sulfur-containing reagents. The butyl substituent at the 3-position was introduced via alkylation or substitution reactions, depending on the specific synthetic pathway employed.

One of the most promising applications of 3-butyl-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol lies in its potential as a building block for drug development. The triazolopyrimidine scaffold is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. Recent studies have demonstrated that this compound can serve as a potent inhibitor of certain enzymes involved in cellular signaling pathways. For example, researchers have reported its ability to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a potential candidate for the development of anticancer therapies targeting proliferative diseases.

In addition to its biological applications, 3-butyl-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol has shown promise in materials science due to its unique electronic properties. The presence of sulfur atoms in the molecule contributes to its ability to form stable coordination complexes with transition metals. This property has been exploited in the design of new materials for catalysis and sensing applications. For instance, recent research has highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic activity and selectivity.

The thiol group at the 7-position plays a critical role in determining the reactivity and functionality of this compound. It allows for further chemical modifications through thiol-based reactions such as disulfide exchange or coupling with other functional groups. This versatility makes it an attractive candidate for surface modification and bioconjugation applications. For example, researchers have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the attachment of therapeutic agents to targeting molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-butyl-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation within its heterocyclic framework, which enhances its electronic delocalization and stability. These findings have been corroborated by experimental studies on its UV-vis absorption spectra and electrochemical properties.

In conclusion, 3-butyl-3H-1,2,3-triazolo[4